Cas no 2138568-00-8 (4-ethyl-1-(iodomethyl)-1-(pentan-3-yloxy)cyclohexane)

• Product Name: 4-ethyl-1-(iodomethyl)-1-(pentan-3-yloxy)cyclohexane
• CAS No: 2138568-00-8
• MF: C₁₄H₂₇IO
• MW: 338.268057107925
• CID: 6592654
• PubChem ID: 165951497
• Update Time: 2025-05-20

4-ethyl-1-(iodomethyl)-1-(pentan-3-yloxy)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-1-(iodomethyl)-1-(pentan-3-yloxy)cyclohexane
• 2138568-00-8
• EN300-1136421

• Inchi： 1S/C14H27IO/c1-4-12-7-9-14(11-15,10-8-12)16-13(5-2)6-3/h12-13H,4-11H2,1-3H3
• InChI Key： GZNPVYUYPPTKTH-UHFFFAOYSA-N
• SMILES： ICC1(CCC(CC)CC1)OC(CC)CC

Computed Properties

• Exact Mass: 338.11066g/mol
• Monoisotopic Mass: 338.11066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-ethyl-1-(iodomethyl)-1-(pentan-3-yloxy)cyclohexane

4-Ethyl-1-(Iodomethyl)-1-(Pentan-3-yloxy)cyclohexane: A Comprehensive Overview

The compound 4-Ethyl-1-(Iodomethyl)-1-(Pentan-3-yloxy)cyclohexane, identified by the CAS number 2138568-00-8, is a complex organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of cyclohexanes, which are six-membered cyclic alkanes, and it features substituents that add complexity and functionality to its structure. The presence of an ethyl group, an iodomethyl group, and a pentan-3-yloxy group introduces diverse chemical properties that make this compound interesting for both academic research and industrial applications.

The synthesis of 4-Ethyl-1-(Iodomethyl)-1-(Pentan-3-yloxy)cyclohexane involves multi-step organic reactions, including nucleophilic substitution, elimination, and possibly cyclization processes. Recent advancements in synthetic chemistry have enabled the precise control of such reactions, leading to higher yields and purities of the final product. Researchers have explored various methodologies to optimize the synthesis of this compound, focusing on improving reaction efficiency and reducing environmental impact.

In terms of chemical properties, the compound exhibits a combination of hydrophobicity due to the ethyl and pentan-3-yloxy groups, along with the electrophilic iodomethyl group. These characteristics make it a potential candidate for use in drug delivery systems or as a precursor in medicinal chemistry. The iodomethyl group, in particular, is known for its reactivity in nucleophilic substitution reactions, which can be exploited to modify the molecule further for specific applications.

Recent studies have highlighted the potential of 4-Ethyl-1-(Iodomethyl)-1-(Pentan-3-yloxy)cyclohexane in materials science. Its rigid cyclohexane ring structure provides mechanical stability, while the substituents offer opportunities for functionalization. Scientists have investigated its use as a building block for advanced polymers or as a component in self-healing materials. The ability to tailor the molecule's properties through substitution has opened new avenues for its application in high-performance materials.

The biological activity of this compound has also been a subject of interest. Preclinical studies suggest that it may exhibit modulatory effects on certain cellular pathways, making it a potential lead compound for drug development. Researchers have explored its interactions with enzymes and receptors, aiming to understand its pharmacokinetic profile and bioavailability. Although more extensive testing is required, these initial findings underscore its potential in therapeutic applications.

In conclusion, 4-Ethyl-1-(Iodomethyl)-1-(Pentan-3-yloxy)cyclohexane (CAS No: 2138568-00-8) is a versatile compound with a rich structural framework that lends itself to diverse applications. From synthetic chemistry advancements to potential uses in materials science and pharmacology, this molecule continues to be an area of active research. As scientific understanding deepens, it is likely that new insights into its properties and applications will emerge, further solidifying its importance in the chemical sciences.